Cas no 3662-78-0 (4-Methoxycarbonylphenyl isothiocyanate)
4-Methoxycarbonylphenyl isothiocyanate is a versatile organic compound widely used in chemical synthesis and pharmaceutical research. Its structure features an isothiocyanate group (–N=C=S) attached to a phenyl ring substituted with a methoxycarbonyl (–COOCH₃) moiety, enhancing its reactivity and selectivity in conjugation reactions. This compound is particularly valuable in the preparation of thiourea derivatives and heterocyclic compounds, serving as a key intermediate in medicinal chemistry. Its stability under standard conditions and high purity make it suitable for precise synthetic applications. Additionally, the electron-withdrawing methoxycarbonyl group improves its compatibility with nucleophilic reagents, facilitating efficient derivatization. It is commonly employed in peptide modification and as a labeling reagent due to its strong affinity for amine groups.
3662-78-0 structure
Product Name:4-Methoxycarbonylphenyl isothiocyanate
CAS No:3662-78-0
MF:C9H7NO2S
MW:193.222380876541
MDL:MFCD00041099
CID:84829
PubChem ID:138002
Update Time:2025-07-02
4-Methoxycarbonylphenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxycarbonylphenyl isothiocyanate
- Methyl 4-isothiocyanatobenzoate
- 4-(Methoxycarbonyl)phenyl isothiocyanate
- W-200326
- Methyl p-isothiocyanatobenzoate
- Methyl 4-isothiocyanatobenzoate #
- FS-4666
- EN300-8093737
- 4-(Carbomethoxy)phenyl isothiocyanate
- 4-isothiocyanato-benzoic acid methyl ester
- p-methoxycarbonylphenyl isothiocyanate
- A823315
- 4-(Methoxycarbonyl)phenylisothiocyanate
- E83808
- GEO-01676
- 3662-78-0
- FT-0618932
- AKOS003276010
- 4-isothiocyanatobenzoic acid methyl ester
- DTXSID80190094
- Benzoic acid, 4-isothiocyanato-, methyl ester
- MFCD00041099
- SCHEMBL1421354
- 4-methoxycarbonyl phenylisothiocyanate
- 4-methoxycarbonyl phenyl isothiocyanate
- Methyl 4-isothiocyanatobenzoate, AldrichCPR
- STK801404
- DTXCID90112585
- BBL010020
-
- MDL： MFCD00041099
- Inchi： 1S/C9H7NO2S/c1-12-9(11)7-2-4-8(5-3-7)10-6-13/h2-5H,1H3
- InChI Key： WIZODHILGBTPPA-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(C(=O)OC)=CC=1
- BRN： 2100504
Computed Properties
- Exact Mass: 193.02000
- Monoisotopic Mass: 193.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 70.8A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.16
- Melting Point: 46 °C
- Boiling Point: 314.3°Cat760mmHg
- Flash Point: 143.9°C
- Refractive Index: 1.566
- PSA: 70.75000
- LogP: 2.20750
- Solubility: Uncertain
- Sensitiveness: Moisture Sensitive
4-Methoxycarbonylphenyl isothiocyanate Security Information
- Hazardous Material transportation number：2811
- Hazard Category Code： 20/21/22-36/37/38-43
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
4-Methoxycarbonylphenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Methoxycarbonylphenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003061-1g |
4-(Methoxycarbonyl)phenyl isothiocyanate |
3662-78-0 | 98% | 1g |
714CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003061-5g |
4-(Methoxycarbonyl)phenyl isothiocyanate |
3662-78-0 | 98% | 5g |
2973CNY | 2021-05-08 | |
| Fluorochem | 009505-250mg |
4-Methoxycarbonylphenyl isothiocyanate |
3662-78-0 | 98% | 250mg |
￡20.00 | 2022-02-28 | |
| Fluorochem | 009505-1g |
4-Methoxycarbonylphenyl isothiocyanate |
3662-78-0 | 98% | 1g |
￡39.00 | 2022-02-28 | |
| Fluorochem | 009505-5g |
4-Methoxycarbonylphenyl isothiocyanate |
3662-78-0 | 98% | 5g |
￡171.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003061-5g |
4-(Methoxycarbonyl)phenyl isothiocyanate |
3662-78-0 | 98% | 5g |
2973.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003061-1g |
4-(Methoxycarbonyl)phenyl isothiocyanate |
3662-78-0 | 98% | 1g |
714.0CNY | 2021-07-13 | |
| TRC | M224028-250mg |
4-Methoxycarbonylphenyl Isothiocyanate |
3662-78-0 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M224028-500mg |
4-Methoxycarbonylphenyl Isothiocyanate |
3662-78-0 | 500mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M224028-2.5g |
4-Methoxycarbonylphenyl Isothiocyanate |
3662-78-0 | 2.5g |
$ 230.00 | 2022-06-04 |
4-Methoxycarbonylphenyl isothiocyanate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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